Cas no 247225-30-5 (2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole)

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole structure
247225-30-5 structure
Product Name:2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
CAS No:247225-30-5
MF:C8H11N3O3S
MW:229.256240129471
CID:3067597
PubChem ID:794484
Update Time:2025-04-21

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole
    • 4-[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]butanoic acid
    • 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoicacid
    • DTXSID001180516
    • CCG-116240
    • CS-0282841
    • Oprea1_489492
    • 5-((5-Methyl-1,3,4-thiadiazol-2-yl)amino)-5-oxopentanoic acid
    • AKOS000300985
    • Z57396195
    • 247225-30-5
    • Oprea1_762352
    • XNNFCSWDIJEHEE-UHFFFAOYSA-N
    • 4-(5-Methyl-[1,3,4]thiadiazol-2-ylcarbamoyl)-butyric acid
    • 5-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-5-oxopentanoic acid
    • MDL: MFCD01116396
    • Inchi: 1S/C8H11N3O3S/c1-5-10-11-8(15-5)9-6(12)3-2-4-7(13)14/h2-4H2,1H3,(H,13,14)(H,9,11,12)
    • InChI Key: XNNFCSWDIJEHEE-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1NC(CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 229.05211239Da
  • Monoisotopic Mass: 229.05211239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 120Ų

2-(4-Carboxybutyryl)amino-5-methyl-1,3,4-thiadiazole Pricemore >>

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